Cas no 2228418-09-3 (N-(2,2-diethoxyethyl)-N-methylhydroxylamine)

• Product Name: N-(2,2-diethoxyethyl)-N-methylhydroxylamine
• CAS No: 2228418-09-3
• MF: C₇H₁₇NO₃
• MW: 163.214782476425
• CID: 5879773
• PubChem ID: 145318738
• Update Time: 2025-05-19

N-(2,2-diethoxyethyl)-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diethoxyethyl)-N-methylhydroxylamine
• EN300-1737483
• 2228418-09-3

• Inchi： 1S/C7H17NO3/c1-4-10-7(11-5-2)6-8(3)9/h7,9H,4-6H2,1-3H3
• InChI Key： JUZITFHUNQLZAE-UHFFFAOYSA-N
• SMILES： O(CC)C(CN(C)O)OCC

Computed Properties

• Exact Mass: 163.12084340g/mol
• Monoisotopic Mass: 163.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 83.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.9Ų

Additional information on N-(2,2-diethoxyethyl)-N-methylhydroxylamine

Professional Introduction to N-(2,2-diethoxyethyl)-N-methylhydroxylamine (CAS No. 2228418-09-3)

N-(2,2-diethoxyethyl)-N-methylhydroxylamine, a compound with the chemical identifier CAS No. 2228418-09-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has been explored for its potential applications in the development of novel therapeutic agents and as an intermediate in synthetic chemistry. The molecular structure of N-(2,2-diethoxyethyl)-N-methylhydroxylamine consists of an ethoxyethyl group attached to a hydroxylamine moiety, with a methyl substituent on the nitrogen atom, which contributes to its distinct chemical properties and reactivity.

The significance of this compound lies in its versatility as a building block in organic synthesis. Its structural features make it a valuable precursor in the synthesis of more complex molecules, particularly in the realm of drug discovery. Researchers have been particularly interested in leveraging the reactivity of the hydroxylamine group and the alkyl chains for the development of new pharmacophores. The ethoxyethyl side chain provides a balance between lipophilicity and solubility, making it an attractive candidate for further functionalization.

In recent years, advancements in computational chemistry and molecular modeling have allowed for a deeper understanding of the interactions between N-(2,2-diethoxyethyl)-N-methylhydroxylamine and biological targets. These studies have highlighted its potential as a modulator of various enzymatic pathways and as a precursor for molecules that can interact with specific protein receptors. The compound's ability to undergo selective modifications has opened up new avenues for designing molecules with tailored biological activities.

One of the most promising areas of research involving N-(2,2-diethoxyethyl)-N-methylhydroxylamine is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can target these diseases more effectively. The structural flexibility of N-(2,2-diethoxyethyl)-N-methylhydroxylamine allows for the creation of derivatives that can be fine-tuned to interact with different kinase domains.

The compound has also been explored as a component in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibitors that can disrupt these processes are essential for antiviral therapy. The hydroxylamine group in N-(2,2-diethoxyethyl)-N-methylhydroxylamine can be exploited to design molecules that interfere with viral protease activity or other critical viral enzymes. Recent studies have shown that derivatives of this compound exhibit inhibitory effects on certain viral proteases, suggesting their potential as lead compounds for antiviral drug development.

In addition to its applications in drug discovery, N-(2,2-diethoxyethyl)-N-methylhydroxylamine has found utility in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. These complexes have potential applications as catalysts or sensors due to their unique electronic properties. The versatility of this compound underscores its importance not only in pharmaceuticals but also in broader chemical research.

The synthesis of N-(2,2-diethoxyethyl)-N-methylhydroxylamine itself is a testament to the progress made in synthetic organic chemistry. Modern synthetic methods have enabled researchers to produce this compound with high purity and yield, facilitating further exploration of its applications. Techniques such as catalytic hydrogenation and nucleophilic substitution reactions have been employed to construct the desired molecular framework efficiently.

Ongoing research continues to uncover new possibilities for this compound. Innovations in green chemistry principles are driving efforts to develop more sustainable synthetic routes for N-(2,2-diethoxyethyl)-N-methylhydroxylamine, ensuring that its production is environmentally friendly and cost-effective. Additionally, collaborations between academia and industry are fostering interdisciplinary approaches to maximize the potential applications of this molecule.

The future prospects for N-(2,2-diethoxyethyl)-N-methylhydroxylamine are bright, with continued research expected to yield novel insights into its properties and applications. As our understanding of biological systems grows more sophisticated, compounds like this will play an increasingly important role in addressing complex diseases and developing advanced materials. The journey from laboratory discovery to practical application exemplifies the power of organic chemistry in driving scientific progress.